![molecular formula C14H20N2O3 B5117187 1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxamide](/img/structure/B5117187.png)
1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as HOCPCA and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
HOCPCA is a selective agonist of the nociceptin/orphanin FQ peptide (NOP) receptor. The NOP receptor is a G protein-coupled receptor that is involved in the regulation of pain, anxiety, and stress responses. HOCPCA activates the NOP receptor, leading to the inhibition of pain transmission in the central nervous system.
Biochemical and Physiological Effects
HOCPCA has been shown to have analgesic effects in animal models of neuropathic pain. It has also been shown to reduce anxiety-like behavior in rodents and may have potential as an anxiolytic agent. HOCPCA has been studied for its effects on dopamine release in the brain and may have potential as a therapeutic agent for Parkinson's disease and other neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One advantage of using HOCPCA in lab experiments is its selectivity for the NOP receptor, which allows for more specific targeting of this receptor compared to other compounds. However, one limitation of using HOCPCA is its limited solubility in water, which may require the use of organic solvents in experiments.
Future Directions
There are several future directions for research on HOCPCA. One direction is the development of new analogs of HOCPCA with improved pharmacological properties. Another direction is the investigation of the potential therapeutic applications of HOCPCA in the treatment of various neurological and psychiatric disorders. Further studies are also needed to elucidate the exact mechanism of action of HOCPCA and its effects on various neurotransmitter systems in the brain.
Synthesis Methods
The synthesis of HOCPCA involves the reaction between piperidine-4-carboxylic acid and 3-hydroxy-4-methoxybenzylamine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure HOCPCA.
Scientific Research Applications
HOCPCA has been studied for its potential applications in various fields such as neuroscience, drug discovery, and pain management. It has been shown to have analgesic effects in animal models of neuropathic pain and may be a promising candidate for the development of new pain medications. HOCPCA has also been studied for its potential as a therapeutic agent for Parkinson's disease and other neurodegenerative disorders.
Properties
IUPAC Name |
1-[(3-hydroxy-4-methoxyphenyl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c1-19-13-3-2-10(8-12(13)17)9-16-6-4-11(5-7-16)14(15)18/h2-3,8,11,17H,4-7,9H2,1H3,(H2,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLADZMOBHFZHSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCC(CC2)C(=O)N)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.